Cas no 1114808-98-8 (6-Bromo-2-chloro-3-methylbenzaldehyde)
1114808-98-8 structure
Product Name:6-Bromo-2-chloro-3-methylbenzaldehyde
CAS No:1114808-98-8
MF:C8H6BrClO
MW:233.489640712738
MDL:MFCD11040411
CID:1083401
PubChem ID:73553473
Update Time:2025-04-20
6-Bromo-2-chloro-3-methylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-2-chloro-3-methylbenzaldehyde
- E90392
- 1114808-98-8
- DB-369066
- AKOS022181567
- CS-0196368
- MFCD11040411
-
- MDL: MFCD11040411
- Inchi: 1S/C8H6BrClO/c1-5-2-3-7(9)6(4-11)8(5)10/h2-4H,1H3
- InChI Key: CIOQTKGPYAYYDR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C)=C(C=1C=O)Cl
Computed Properties
- Exact Mass: 231.92906g/mol
- Monoisotopic Mass: 231.92906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
6-Bromo-2-chloro-3-methylbenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143489-5g |
6-Bromo-2-chloro-3-methylbenzaldehyde |
1114808-98-8 | 95% | 5g |
$998.00 | 2023-09-04 | |
| TRC | B821035-50mg |
6-Bromo-2-chloro-3-methylbenzaldehyde |
1114808-98-8 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B821035-100mg |
6-Bromo-2-chloro-3-methylbenzaldehyde |
1114808-98-8 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B821035-500mg |
6-Bromo-2-chloro-3-methylbenzaldehyde |
1114808-98-8 | 500mg |
$ 135.00 | 2022-06-06 | ||
| abcr | AB515446-1 g |
6-Bromo-2-chloro-3-methylbenzaldehyde |
1114808-98-8 | 1g |
€143.80 | 2023-06-14 | ||
| abcr | AB515446-5 g |
6-Bromo-2-chloro-3-methylbenzaldehyde |
1114808-98-8 | 5g |
€382.30 | 2023-06-14 | ||
| abcr | AB515446-10 g |
6-Bromo-2-chloro-3-methylbenzaldehyde |
1114808-98-8 | 10g |
€616.00 | 2023-06-14 | ||
| abcr | AB515446-25 g |
6-Bromo-2-chloro-3-methylbenzaldehyde |
1114808-98-8 | 25g |
€1161.40 | 2023-06-14 | ||
| abcr | AB515446-1g |
6-Bromo-2-chloro-3-methylbenzaldehyde; . |
1114808-98-8 | 1g |
€146.20 | 2025-04-22 | ||
| abcr | AB515446-5g |
6-Bromo-2-chloro-3-methylbenzaldehyde; . |
1114808-98-8 | 5g |
€367.90 | 2025-04-22 |
6-Bromo-2-chloro-3-methylbenzaldehyde Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
1114808-98-8 (6-Bromo-2-chloro-3-methylbenzaldehyde) Related Products
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- 189628-37-3(5-Bromo-2-chlorobenzaldehyde)
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- 158435-41-7(4-Bromo-2-chlorobenzaldehyde)
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- 111829-72-2(4-Bromo-2,6-dichlorobenzaldehyde)
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